Cas no 2228370-24-7 (3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228370-24-7
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6015667
• PubChem ID: 165710373
• Update Time: 2025-10-28

3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid
• EN300-1983715
• 2228370-24-7

• Inchi： 1S/C9H10Cl2N2O2/c1-9(2,8(14)15)3-5-6(10)12-4-13-7(5)11/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： RPRYWFFZIQQCKU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid

Professional Introduction to 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic Acid (CAS No. 2228370-24-7)

3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228370-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivatives class, a group of molecules widely studied for their diverse biological activities. The structural features of 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid, particularly the presence of dichloropyrimidine and dimethylpropanoic acid moieties, make it a promising candidate for further exploration in drug discovery and material science applications.

The dichloropyrimidine moiety is a key structural component that contributes to the compound's reactivity and potential biological interactions. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The chlorine atoms at the 4 and 6 positions enhance the electrophilicity of the pyrimidine ring, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. This feature has been exploited in the synthesis of numerous pharmacologically active agents.

On the other hand, the dimethylpropanoic acid part of the molecule introduces a branched alkyl group, which can influence both the solubility and metabolic stability of the compound. The presence of this side chain can also affect how the molecule interacts with biological targets, potentially modulating its pharmacokinetic properties. Such structural elements are often carefully considered during drug design to optimize efficacy and minimize side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid with greater accuracy. These tools have been instrumental in identifying novel drug candidates by simulating interactions with biological targets such as enzymes and receptors. The dichloropyrimidine moiety, in particular, has been shown to interact with specific amino acid residues in protein targets, leading to potent inhibition or activation depending on the context.

In vitro studies have begun to uncover the potential therapeutic applications of 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The dichloropyrimidine ring is known to mimic natural pyrimidine bases, which are essential components of nucleic acids. By competing with natural substrates or interfering with enzyme function, this compound could disrupt critical cellular processes in cancer cells.

Furthermore, the dimethylpropanoic acid side chain may contribute to improved bioavailability by enhancing membrane permeability or facilitating transport across biological barriers. This aspect is particularly important for developing orally active drugs that can reach their target sites efficiently. The combination of these structural features makes 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid a versatile scaffold for further derivatization and optimization.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine core structure efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

As research continues to progress, new applications for 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid are likely to emerge. Its unique structural features make it a valuable building block for designing novel compounds with enhanced pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic solutions.

The agrochemical sector has also shown interest in pyrimidine derivatives due to their potential as bioactive agents against pests and diseases. The dichloropyrimidine moiety's ability to interact with biological targets suggests that 3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid could be developed into new crop protection products that offer improved efficacy and environmental safety.

In conclusion,3-(4,6-dichloropyrimidin-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2228370-24-7) represents a promising compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features have positioned it as a key candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound is poised to play a significant role in advancing therapeutic strategies across multiple disciplines.